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Compound of Interest

Compound Name: Redoxal

Cat. No.: B1208295 Get Quote

The name "Redoxal" is applied to several distinct chemical products, each with its own unique

hazard profile and handling requirements. This guide provides essential safety and logistical

information for the identified substances marketed under the Redoxal name, ensuring that

researchers, scientists, and drug development professionals can implement appropriate safety

measures.

Identifying Your Redoxal Product
Before proceeding, it is crucial to identify the specific Redoxal product you are handling. The

required personal protective equipment (PPE), handling protocols, and disposal methods will

vary significantly depending on the chemical composition. This guide addresses the following

identified "Redoxal" products:

Redoxal as Oxalic Acid, Dihydrate

Redoxal-5545 (Ferrous Sulfide Mixture)

Redoxal as a range of reducing agents for dyeing

Redoxal the specific chemical compound (C28H24N2O6)

Always refer to the manufacturer's Safety Data Sheet (SDS) for the most detailed and specific

information regarding your product.
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Redoxal (Oxalic Acid, Dihydrate)
Oxalic acid is a corrosive substance that is harmful if swallowed or in contact with skin and can

cause severe skin burns and eye damage.[1]

Hazard Summary & Personal Protective Equipment
(PPE)

Hazard Recommended PPE

Harmful if swallowed
Do not eat, drink, or smoke when using this

product.[1]

Harmful in contact with skin Wear protective gloves and clothing.[1]

Causes severe skin burns and eye damage

Wear eye and face protection.[1] An emergency

safety shower should be immediately available.

[1]

May cause respiratory irritation

Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] If ventilation

is inadequate, use respiratory protection.[2]

Operational Plan: Handling and Storage
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment: Always wear the PPE specified in the table above.

Handling: Avoid generating dust. Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible materials.

Disposal Plan
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[1] Do not allow to enter drains or waterways.
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Caption: Workflow for Handling Redoxal (Oxalic Acid)

Redoxal-5545 (Ferrous Sulfide Mixture)
This product is a mixture containing ferrous sulfide and is used for mercury removal.[3] It can

cause skin and eye irritation.[3]

Hazard Summary & Personal Protective Equipment
(PPE)

Hazard Recommended PPE

Causes skin irritation Wear protective gloves.[3]

Causes eye irritation Wear chemical goggles or a face shield.[3]

May be harmful if inhaled
Wear an appropriate mask if ventilation is poor.

[3]

Operational Plan: Handling and Storage
Engineering Controls: Ensure good ventilation of the workstation.[3]

Personal Protective Equipment: Wear the PPE outlined in the table.

Handling: Avoid all unnecessary exposure. Wash hands thoroughly after handling.[3]

Storage: Keep in the original container in a cool, well-ventilated place away from ignition

sources and incompatible materials like strong acids and bases.[3]

Disposal Plan
Dispose of contents and container to a hazardous or special waste collection point, in

accordance with local, regional, national, and/or international regulations.[3] Avoid release to

the environment.[3]

REDOXALS (Reducing Agents for Dyeing)
"REDOXALS" refers to a range of reducing agents used in the dyeing industry.[4] The specific

hazards will depend on the particular product in this range. The following provides general
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guidance.

General Hazard & Personal Protective Equipment (PPE)
Recommendations

Potential Hazard Recommended PPE

Skin and eye irritation
Chemical resistant gloves and safety glasses

with side shields or goggles.

Inhalation of dusts or vapors
Use in a well-ventilated area. If dusts or vapors

are generated, a respirator may be necessary.

Ingestion Do not eat, drink, or smoke in the work area.

Operational Plan: Handling and Storage
Engineering Controls: Handle in a well-ventilated area.

Personal Protective Equipment: Adhere to the general PPE recommendations above.

Handling: Avoid contact with skin and eyes. Wash hands after use.

Storage: Store in a cool, dry place away from oxidizing agents.

Disposal Plan
Follow the disposal guidelines on the specific product's SDS.

Redoxal (C28H24N2O6)
This is a specific chemical compound, also identified as 2,2'-((3,3'-dimethoxy(1,1'-

biphenyl)-4,4'-diyl)diimino)bis-benzoic acid.[5] Detailed hazard information for this specific

compound is not readily available in the initial search results, therefore, caution is advised and

it should be handled as a potentially hazardous substance.

Precautionary Handling and PPE
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Precaution Recommended Action

Unknown Hazards Handle with care, assuming it may be harmful.

Eye Protection
Wear safety glasses with side shields or

chemical splash goggles.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.[2]

Respiratory Protection
Handle in a chemical fume hood to avoid

inhalation.

Operational & Disposal Plan
Handling: A thorough risk assessment should be conducted before use. Avoid generating

dust or aerosols.

Storage: Store in a clearly labeled, tightly sealed container in a secure, well-ventilated area.

Disposal: Dispose of as hazardous chemical waste in accordance with all applicable

regulations.

Logical Relationship for Handling Chemicals with
Unknown Hazards
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Caption: Approach for Handling Chemicals with Limited Hazard Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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